3-Chloro-5-(hydroxymethyl)benzylamine

• Molecular Formula: C8H10ClNO
• Molecular Weight: 171.62 g/mol
• IUPAC Name: [3-(aminomethyl)-5-chlorophenyl]methanol
• InChI: InChI=1S/C8H10ClNO/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,11H,4-5,10H2
• InChI Key: SVDJQRGBPQFWFI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1CO)Cl)CN

Description

3-Chloro-5-(hydroxymethyl)benzylamine is a substituted benzylamine derivative featuring a hydroxymethyl (-CH₂OH) group and a chlorine atom at the 3- and 5-positions of the benzene ring, respectively.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Substituents on the benzene ring critically influence molecular weight, stability, and reactivity. Below is a comparative analysis of key analogs:

Compound	Substituents	Molecular Weight (g/mol)	CAS Number	Stability	Applications
3-Chloro-5-(hydroxymethyl)benzylamine (Target)	-Cl, -CH₂OH	~173.6 (estimated)	Not provided	Likely hygroscopic; sensitive to oxidation	Potential synthon for hydrophilic derivatives
3-Chloro-5-fluorobenzylamine hydrochloride	-Cl, -F, -CH₂NH₂·HCl	196.05	Not provided	Air-sensitive; incompatible with acids	Pharmaceutical intermediate
3-Chloro-5-(trifluoromethyl)benzylamine	-Cl, -CF₃	~209.5 (estimated)	Not provided	Air-sensitive; reactive with oxidizers	Organic synthesis intermediate
3-Chloro-5-(pentafluorothio)benzylamine	-Cl, -SF₅	267.64	1240257-82-2	Air-sensitive; incompatible with acids	Specialty chemical synthesis
3-Chloro-5-methylaniline	-Cl, -CH₃ (aniline derivative)	~141.6	611-06-3	Stable under inert conditions	Agrochemical precursor

Key Observations:

• Hydrophilicity : The hydroxymethyl group in the target compound likely increases water solubility compared to fluorinated or chlorinated analogs .
• Stability : Fluorinated and chlorinated analogs exhibit air sensitivity, requiring inert storage conditions . The hydroxymethyl group may introduce oxidative instability, necessitating antioxidants or low-temperature storage.